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Compound of Interest

Compound Name: Lornoxicam-d4

Cat. No.: B565427 Get Quote

This in-depth technical guide serves as a comprehensive resource for researchers, scientists,

and drug development professionals working with Lornoxicam-d4. It provides essential

chemical data, a detailed overview of the established mechanism of action of its non-

deuterated counterpart, Lornoxicam, and a representative experimental protocol for its

application in bioanalytical methods.

Core Compound Data
Lornoxicam-d4 is the deuterated form of Lornoxicam, a non-steroidal anti-inflammatory drug

(NSAID). The inclusion of deuterium atoms results in a higher molecular weight compared to

Lornoxicam, making it an ideal internal standard for quantitative analysis by mass

spectrometry.

Parameter Value Reference

CAS Number 1216527-48-8 [cite: ]

Molecular Formula C₁₃H₆D₄ClN₃O₄S₂ [cite: ]

Molecular Weight 375.84 g/mol [cite: ]

Mechanism of Action: Cyclooxygenase (COX)
Inhibition
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Lornoxicam, and by extension Lornoxicam-d4, exerts its anti-inflammatory, analgesic, and

antipyretic effects primarily through the non-selective inhibition of the cyclooxygenase (COX)

enzymes, COX-1 and COX-2. These enzymes are critical for the conversion of arachidonic acid

into prostaglandins, which are key mediators of inflammation, pain, and fever. By blocking this

pathway, Lornoxicam reduces the production of prostaglandins, thereby alleviating

inflammatory symptoms.
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Lornoxicam's inhibitory effect on the COX signaling pathway.

Experimental Protocols: Bioanalytical Quantification
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Lornoxicam-d4 is primarily utilized as an internal standard in the quantification of Lornoxicam

in biological matrices, such as human plasma, using liquid chromatography-tandem mass

spectrometry (LC-MS/MS). The following is a representative protocol adapted from established

methods for the bioanalysis of Lornoxicam.

Sample Preparation: Protein Precipitation
Aliquoting: Transfer 200 µL of human plasma into a clean microcentrifuge tube.

Internal Standard Spiking: Add a specific volume of Lornoxicam-d4 working solution (e.g.,

50 µL of a 100 ng/mL solution) to the plasma sample.

Protein Precipitation: Add 600 µL of a precipitating agent (e.g., acetonitrile or methanol) to

the sample.

Vortexing: Vortex the mixture for approximately 1 minute to ensure thorough mixing and

protein precipitation.

Centrifugation: Centrifuge the sample at high speed (e.g., 10,000 rpm for 10 minutes) to

pellet the precipitated proteins.

Supernatant Transfer: Carefully transfer the clear supernatant to a clean tube for LC-MS/MS

analysis.

LC-MS/MS Analysis
Liquid Chromatography (LC)

Column: A C18 reverse-phase column (e.g., 50 x 2.1 mm, 3.5 µm) is typically used.

Mobile Phase: A gradient elution with a mixture of an aqueous solvent (e.g., 0.1% formic

acid in water) and an organic solvent (e.g., acetonitrile or methanol).

Flow Rate: A typical flow rate is between 0.3 and 0.5 mL/min.

Injection Volume: 5-10 µL of the prepared sample supernatant.

Tandem Mass Spectrometry (MS/MS)
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Ionization Mode: Electrospray Ionization (ESI) in positive or negative mode.

Detection: Multiple Reaction Monitoring (MRM) is used for quantification. The mass

transitions for Lornoxicam and Lornoxicam-d4 are monitored.

Lornoxicam: The precursor ion [M+H]⁺ is selected and fragmented to a specific product

ion.

Lornoxicam-d4: The precursor ion [M+H]⁺ (with a +4 Da shift from Lornoxicam) is

selected and fragmented to its corresponding product ion.

Data Analysis: The peak area ratio of Lornoxicam to Lornoxicam-d4 is used to construct

a calibration curve and quantify the concentration of Lornoxicam in the unknown samples.
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Sample Preparation

LC-MS/MS Analysis

1. Plasma Sample Aliquoting

2. Spike with Lornoxicam-d4 (Internal Standard)

3. Add Acetonitrile/Methanol

4. Vortex Mixing

5. Centrifugation

6. Collect Supernatant

7. Liquid Chromatography Separation (C18 Column)

8. Mass Spectrometry Detection (MRM Mode)

9. Data Quantification (Peak Area Ratio)
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A typical workflow for the bioanalysis of Lornoxicam using Lornoxicam-d4.
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To cite this document: BenchChem. [Lornoxicam-d4: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b565427#lornoxicam-d4-cas-number-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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